Cas no 1466514-71-5 (Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 1466514-71-5
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 5060756
• Update Time: 2025-05-21

Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-CHLORO-2-OXO-1,2-DIHYDRO-1,8-NAPHTHYRIDINE-3-CARBOXYLATE
• ethyl 5-chloro-2-oxo-1H-1,8-naphthyridine-3-carboxylate
• Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C11H9ClN2O3/c1-2-17-11(16)7-5-6-8(12)3-4-13-9(6)14-10(7)15/h3-5H,2H2,1H3,(H,13,14,15)
• InChI Key： IGBZYKWYJAXZPR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C=C(C(=O)OCC)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 1466514-71-5) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a naphthyridine ring system with a chloro substituent and an ethyl ester group. The combination of these functional groups makes it a versatile molecule with potential for further chemical modifications and biological activities.

The naphthyridine core of this compound is a bicyclic structure that has been extensively studied for its ability to act as a scaffold in drug design. Recent research has highlighted the importance of such heterocyclic systems in developing new therapeutic agents. For instance, studies have shown that naphthyridine derivatives can exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for the development of novel drugs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The chloro substituent at the 5-position of the naphthyridine ring plays a crucial role in modulating the compound's chemical reactivity and biological activity. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their absorption and bioavailability when administered as drugs. Furthermore, the presence of chlorine can also influence the molecule's electronic properties, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

The ethyl ester group at the 3-position adds another layer of functionality to this compound. Ester groups are commonly used in drug design to improve solubility and stability during formulation processes. Additionally, esters can serve as prodrug moieties, allowing for controlled release of active pharmaceutical ingredients within the body. Recent advancements in prodrug technology have emphasized the importance of such functional groups in achieving optimal therapeutic outcomes.

From a synthetic perspective, Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate can be prepared through various routes, including condensation reactions and cyclization processes. These methods often involve the use of readily available starting materials and well-established reaction conditions. The development of efficient synthetic protocols has been a focal point in recent research, with chemists striving to minimize reaction steps and maximize yields while maintaining high levels of purity.

In terms of applications, this compound has shown potential in several areas. For example, it has been investigated as a precursor for more complex naphthyridine derivatives with enhanced biological activity. Researchers have also explored its use in agrochemicals, where it may serve as an active ingredient or an intermediate in the synthesis of pesticides or herbicides. The versatility of this compound underscores its importance in both academic and industrial settings.

Recent studies have also focused on understanding the environmental impact of Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate. As concerns about sustainability and eco-friendliness grow within the chemical industry, there is increasing interest in developing green synthesis methods for such compounds. Efforts are being made to reduce waste generation and energy consumption during production processes while ensuring that the final product meets stringent safety standards.

In conclusion, Ethyl 5-chloro-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 1466514-71_5) is a multifaceted compound with significant potential across various industries. Its unique structure enables it to serve as both a standalone product and a valuable intermediate in more complex chemical syntheses. As research continues to uncover new applications and optimize existing ones, this compound will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.